Cas no 2580217-94-1 (5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 2580217-94-1
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6384717
• PubChem ID: 155256784
• Update Time: 2025-05-25

5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580217-94-1
• EN300-7058824
• 5-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• SCHEMBL22617141
• 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-15(19)13-7-12-6-11(13)8-14(12)17-16(20)21-9-10-4-2-1-3-5-10/h1-5,11-14H,6-9H2,(H,17,20)(H,18,19)
• InChI Key： IDTVLZAQANOUAA-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(CC1C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid

5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2580217-94-1, known as 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable structures due to the presence of two or more rings fused together. The bicyclo[2.2.1]heptane core is a well-known structural motif in organic chemistry, often utilized in drug design and materials science due to its unique mechanical and electronic properties.

The benzyloxy carbonyl group attached to the molecule introduces additional functionality, enhancing its reactivity and versatility in chemical reactions. This group is commonly used as a protecting group in peptide synthesis, where it plays a crucial role in controlling the reactivity of amino acids during the synthesis process. The presence of this group in 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid suggests its potential application in peptide chemistry and related fields.

Recent studies have highlighted the importance of bicyclic compounds like this one in the development of novel drugs and advanced materials. For instance, researchers have explored the use of bicyclo[2.2.1]heptane derivatives in designing molecules with enhanced bioavailability and stability, which are critical properties for pharmaceutical applications. The integration of the benzyloxy carbonyl group into such structures further expands their utility, enabling the creation of more complex and functional molecules.

In terms of synthesis, 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid can be prepared through a variety of methods, including ring-closing metathesis and other advanced organic synthesis techniques. These methods allow for precise control over the molecular structure, ensuring high purity and consistency in the final product. The synthesis process also involves careful optimization to maximize yield and minimize by-products, which is essential for large-scale production.

The chemical properties of this compound are heavily influenced by its unique structure. The bicyclo[2.2.1]heptane core provides rigidity, while the benzyloxy carbonyl group introduces flexibility and reactivity. This combination makes the compound suitable for a wide range of applications, including as a building block in organic synthesis, a precursor for drug development, and a component in advanced materials such as polymers and composites.

From an environmental standpoint, the production and use of 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid must adhere to strict safety and sustainability guidelines. Researchers are actively exploring greener synthesis methods that reduce waste and minimize the environmental impact of chemical manufacturing processes.

In conclusion, 5-{[(Benzyloxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for scientists and engineers seeking innovative solutions to complex problems.